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Compound of Interest

Compound Name: Resinone

Cat. No.: B604930 Get Quote

Before handling Resinone, it is imperative to be equipped with the appropriate Personal

Protective Equipment (PPE) to prevent skin and eye contact, as well as inhalation of vapors.[1]

[2] Prolonged exposure may lead to skin and eye irritation or allergic reactions.[1][2][3]

Recommended PPE:

Gloves: Impervious nitrile gloves should be worn at all times when handling liquid resin.[1][2]

[4]

Eye Protection: Splash-proof chemical goggles are necessary to protect against accidental

splashes.[1][2]

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[2]

Ventilation: Work in a well-ventilated area to minimize the inhalation of fumes.[1][2]

Resinone Hazard Summary
The following table summarizes the key hazards associated with typical uncured resins, which

should be considered representative for Resinone in the absence of a specific Safety Data

Sheet (SDS).
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Hazard Classification Description Precautionary Statements

Skin Irritation

Causes skin irritation and may

cause an allergic skin reaction.

[1][3]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

P302+P352: IF ON SKIN:

Wash with plenty of water.[1]

P333+P313: If skin irritation or

rash occurs: Get medical

advice/attention.[1]

Eye Irritation
Causes serious eye irritation.

[1][3]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P337+P313: If eye irritation

persists: Get medical

advice/attention.[1]

Aquatic Hazard
Harmful to aquatic life with

long-lasting effects.[3]

P273: Avoid release to the

environment.[1]

Resinone Disposal Procedures
The appropriate disposal method for Resinone depends on its state (liquid or cured) and the

quantity of waste. Liquid, uncured resin is considered hazardous waste and must not be

disposed of in regular trash or down the drain.[5][6][7]

Step 1: Segregate Resinone Waste
Collect all liquid Resinone waste, including expired or unused material, in a designated and

properly labeled, sealed container. Also, collect any materials contaminated with liquid resin,

such as gloves, paper towels, and empty containers.

Step 2: Choose the Appropriate Disposal Method
There are two primary methods for the disposal of Resinone waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://sportresins.com/wp-content/uploads/2021/01/ER-ONE-RESIN-SDS20572.pdf
https://www.matterhackers.com/downloads/AMIfv97FgYdHotO3VsJmsu6py_bOfXuGuV9ZgTliXNzO9fFLwIoZszATS-YgkD1BexnYkzNOdc9Mry8qFUcSbfmctk6bGYRFk9MSwsIGeBLvAwVSybPi-Q0iy_PS0hysW5mmmjHtiBZR-NNkAXn04jKGGrTE_egi3UcTTxAHscfEtXAlzvfO95w
https://sportresins.com/wp-content/uploads/2021/01/ER-ONE-RESIN-SDS20572.pdf
https://www.supplyhouse.com/product_files/ResSeal-RS-CAR-Resin.pdf
https://sportresins.com/wp-content/uploads/2021/01/ER-ONE-RESIN-SDS20572.pdf
https://sportresins.com/wp-content/uploads/2021/01/ER-ONE-RESIN-SDS20572.pdf
https://sportresins.com/wp-content/uploads/2021/01/ER-ONE-RESIN-SDS20572.pdf
https://www.matterhackers.com/downloads/AMIfv97FgYdHotO3VsJmsu6py_bOfXuGuV9ZgTliXNzO9fFLwIoZszATS-YgkD1BexnYkzNOdc9Mry8qFUcSbfmctk6bGYRFk9MSwsIGeBLvAwVSybPi-Q0iy_PS0hysW5mmmjHtiBZR-NNkAXn04jKGGrTE_egi3UcTTxAHscfEtXAlzvfO95w
https://sportresins.com/wp-content/uploads/2021/01/ER-ONE-RESIN-SDS20572.pdf
https://sportresins.com/wp-content/uploads/2021/01/ER-ONE-RESIN-SDS20572.pdf
https://www.matterhackers.com/downloads/AMIfv97FgYdHotO3VsJmsu6py_bOfXuGuV9ZgTliXNzO9fFLwIoZszATS-YgkD1BexnYkzNOdc9Mry8qFUcSbfmctk6bGYRFk9MSwsIGeBLvAwVSybPi-Q0iy_PS0hysW5mmmjHtiBZR-NNkAXn04jKGGrTE_egi3UcTTxAHscfEtXAlzvfO95w
https://sportresins.com/wp-content/uploads/2021/01/ER-ONE-RESIN-SDS20572.pdf
https://www.benchchem.com/product/b604930?utm_src=pdf-body
https://www.benchchem.com/product/b604930?utm_src=pdf-body
https://support.formlabs.com/s/article/Disposing-of-resin?language=en_US
https://m.youtube.com/watch?v=uQqfwLX1wYE
https://artsreview.com.au/understanding-the-proper-disposal-of-resin-solutions/
https://www.benchchem.com/product/b604930?utm_src=pdf-body
https://www.benchchem.com/product/b604930?utm_src=pdf-body
https://www.benchchem.com/product/b604930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b604930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method 1: Curing for Solid Waste Disposal (for small quantities)

This method is suitable for small amounts of liquid resin and contaminated materials. The

principle is to convert the hazardous liquid resin into a non-hazardous solid polymer.[4][5]

Experimental Protocol for Curing Resinone:

Preparation: Put on a new, clean pair of nitrile gloves.[5]

Containment: Pour the small amount of liquid Resinone into a labeled, transparent, resin-

safe container.[5]

Curing: Expose the container to a UV light source or direct sunlight.[4][5] The curing time can

range from 1 to 10 days, depending on the volume of resin and the intensity of the light

source.[5] For the most effective curing, expose the resin to 405 nm light and heat.[5]

Verification: The resin is fully cured when it is completely solid and no longer sticky or tacky.

[6]

Disposal: Dispose of the fully cured solid resin and its container as regular household or

laboratory waste.[5][6] Cured resin is considered an inert plastic.[6]

Method 2: Chemical Waste Stream (for large quantities)

For larger volumes of liquid Resinone, or when curing is not feasible, the material must be

disposed of as hazardous chemical waste.[5]

Procedure for Hazardous Waste Disposal:

Collection: Ensure the liquid Resinone waste is stored in a clearly labeled, sealed, and leak-

proof container.

Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)

department or a licensed hazardous waste disposal company to arrange for pickup and

disposal.

Compliance: Follow all local, state, and federal regulations for hazardous waste disposal.[2]
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Step 3: Disposal of Contaminated Materials
Gloves, Paper Towels, etc.: Any disposable items that have come into contact with liquid

Resinone should be cured under a UV light or in sunlight until the resin has hardened.[4][5]

Once the resin is cured, these items can be disposed of in the regular trash.[4][5]

Empty Resinone Containers: To dispose of empty containers, first ensure they are as empty

as possible.[8] Any residual liquid resin should be cured by exposing the open container to

UV light or sunlight.[4] Once the residue is fully cured, the container can be disposed of as

regular waste.[4][8] In the United States, resin cartridges are considered RCRA empty when

the volume is below 3% and can be disposed of as household waste.[8]

Prohibited Disposal Methods
DO NOT pour liquid or partially cured Resinone down the drain or into any water source.[5]

[6][8] This can cause plumbing damage and environmental contamination.[6][7]

DO NOT dispose of liquid Resinone in the regular trash.[6][9] Uncured resin is toxic and can

harm waste management workers and the environment.[6][9]

Resinone Disposal Workflow
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Caption: Workflow for the proper disposal of Resinone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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